4-(3-phenyl-1,2,4-oxadiazol-5-yl)-N-[4-(piperidin-1-ylsulfonyl)phenyl]butanamide

• Molecular Formula: C23H26N4O4S
• Molecular Weight: 454.5 g/mol
• IUPAC Name: 4-(3-phenyl-1,2,4-oxadiazol-5-yl)-N-(4-piperidin-1-ylsulfonylphenyl)butanamide
• InChI: InChI=1S/C23H26N4O4S/c28-21(10-7-11-22-25-23(26-31-22)18-8-3-1-4-9-18)24-19-12-14-20(15-13-19)32(29,30)27-16-5-2-6-17-27/h1,3-4,8-9,12-15H,2,5-7,10-11,16-17H2,(H,24,28)
• InChI Key: QDMFWQLNKCVKFO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)CCCC3=NC(=NO3)C4=CC=CC=C4

Description

4-(3-Phenyl-1,2,4-oxadiazol-5-yl)-N-[4-(piperidine-1-sulfonyl)phenyl]butanamide is a complex organic compound that belongs to the class of oxadiazole derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-phenyl-1,2,4-oxadiazol-5-yl)-N-[4-(piperidine-1-sulfonyl)phenyl]butanamide typically involves multiple steps, starting from readily available starting materials.

Industrial Production Methods

Industrial production methods for this compound may involve optimization of the synthetic routes to enhance yield and purity. This can include the use of advanced catalytic systems, high-throughput screening of reaction conditions, and continuous flow chemistry techniques to scale up the production process efficiently .

Chemical Reactions Analysis

Types of Reactions

4-(3-Phenyl-1,2,4-oxadiazol-5-yl)-N-[4-(piperidine-1-sulfonyl)phenyl]butanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups, leading to different derivatives.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, reduction can produce alcohols or amines, and substitution reactions can lead to a variety of functionalized derivatives .

Scientific Research Applications

4-(3-Phenyl-1,2,4-oxadiazol-5-yl)-N-[4-(piperidine-1-sulfonyl)phenyl]butanamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound has shown potential as an inhibitor of specific enzymes, making it a candidate for drug development.

Medicine: It is being investigated for its potential therapeutic effects in treating various diseases, including cancer and infectious diseases.

Industry: The compound is used in the development of new materials with unique properties, such as high thermal stability and conductivity.

Mechanism of Action

The mechanism of action of 4-(3-phenyl-1,2,4-oxadiazol-5-yl)-N-[4-(piperidine-1-sulfonyl)phenyl]butanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site, thereby blocking substrate access and preventing the catalytic reaction. Molecular docking studies have shown that the compound can form stable complexes with its targets, leading to effective inhibition .

Comparison with Similar Compounds

Similar Compounds

4-(3-Phenyl-1,2,4-oxadiazol-5-yl)piperidine: A related compound with similar structural features but different functional groups.

4-[(3-Phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidinium chloride: Another derivative with a chloride ion, used in biochemical research.

Diethyl 5-phenyl-1,3,4-oxadiazol-2-ylaminomethylphosphonate: A compound with a phosphonate group, used as a ligand in coordination chemistry.

Uniqueness

4-(3-Phenyl-1,2,4-oxadiazol-5-yl)-N-[4-(piperidine-1-sulfonyl)phenyl]butanamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties.